Cas no 27843-61-4 (Coenzyme A, S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate)

• Product Name: Coenzyme A, S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate
• CAS No: 27843-61-4
• MF: C₃₉H₆₄N₇O₁₇P₃S
• MW: 1027.95
• CID: 4745307
• Update Time: 2025-05-23

Coenzyme A, S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate Chemical and Physical Properties

Names and Identifiers

• γ-Linolenoylcoenzyme A
• γ-Linolenoyl-CoA
• 6-cis,9- cis,12-cis-Octadecatrienoyl-CoA
• (Z,Z,Z)-6,9,12-Octadecatrienoyl-CoA
• Coenzyme A, S-γ-linolenate (8CI)
• Coenzyme A, S-6,9,12-octadecatrienoate, (Z,Z,Z)-
• Coenzyme A, S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate
• Coenzyme A, S-γ-linolenate (8CI)
• (Z,Z,Z)-6,9,12-Octadecatrienoyl-CoA
• 6-cis,9-cis,12-cis-Octadecatrienoyl-CoA
• γ-Linolenoyl-CoA
• γ-Linolenoylcoenzyme A

Additional information on Coenzyme A, S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate

Coenzyme A and Its Derivative: S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate

Coenzyme A (CoA) is a crucial molecule in biochemistry, playing a pivotal role in various cellular processes. It serves as a key cofactor in reactions involving the transfer of acyl groups and is essential for the synthesis of fatty acids and cholesterol. The compound with CAS No. 27843-61-4 corresponds to S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate, a specific derivative of CoA. This derivative has garnered attention due to its unique structural properties and potential applications in both biological systems and industrial processes.

The S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate derivative of CoA exhibits a distinctive chemical structure characterized by its conjugated double bonds at positions 6Z, 9Z, and 12Z. These double bonds contribute to the molecule's stability and reactivity. Recent studies have highlighted the importance of such structural features in influencing the molecule's interactions within cellular environments. For instance, researchers have found that the conjugated system enhances the molecule's ability to participate in redox reactions and modulate cellular signaling pathways.

One of the most promising applications of S-(6Z,9Z,12Z)-6,9,12-octadecatrienoate lies in its potential role in lipid metabolism. As a derivative of CoA—a central player in fatty acid synthesis—this compound has been shown to influence lipid homeostasis under various physiological conditions. Experimental data from recent studies suggest that it may act as a regulatory factor in the synthesis and degradation of triglycerides and cholesterol esters. This makes it a valuable target for research into metabolic disorders such as obesity and hyperlipidemia.

Furthermore, S-(6Z,9Z,Z)-octadecatrienoate has demonstrated anti-inflammatory properties in preclinical models. Its ability to modulate inflammatory pathways has been linked to its interaction with key enzymes involved in prostaglandin synthesis. This finding opens up new avenues for its use in therapeutic interventions targeting inflammatory diseases such as arthritis and cardiovascular inflammation.

In terms of industrial applications,S-(6Z,Z,Z)-octadecatrienoate has shown potential as a precursor for the synthesis of advanced biofuels and bioplastics. Its unique structure allows for efficient conversion into bio-based materials with enhanced mechanical properties. Researchers are actively exploring methods to optimize its production through microbial fermentation and enzymatic catalysis.

Recent advancements in analytical techniques have enabled more precise characterization of S-(6,Z,Z,Z)-octadecatrienoate at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its stereochemistry and dynamic behavior within biological systems. These studies have also facilitated the development of novel synthetic pathways for this compound.

In conclusion,Coenzyme A derivatives like S-(6,Z,Z,Z)-octadecatrienoate represent a frontier area of research with implications across multiple disciplines—biochemistry,bioengineering,and pharmacology.This compound's unique properties make it an attractive candidate for both fundamental studies and practical applications.As research continues to uncover its full potential,S-(6,Z,Z,Z)-octadecatrienoate is poised to play an increasingly important role in advancing our understanding of lipid metabolism,disease mechanisms,and sustainable material production.